4-(aminomethyl)-N,N,2,5-tetramethylpyrazol-3-amine
Overview
Description
The description of a chemical compound usually includes its molecular formula, structure, and other identifiers like CAS number, IUPAC name, etc. It may also include information about its appearance and state (solid, liquid, gas) at room temperature .
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product .Molecular Structure Analysis
This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the arrangement of atoms within the molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes, including its reactivity with other substances and any catalysts that may be used .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
- Researchers have explored 4-aminomethyl-7-benzyloxy-2H-chromen-2-ones (a derivative of the compound) as potential anti-Alzheimer molecules . These compounds act as triple-acting inhibitors, targeting cholinesterases (AChE and BChE) and monoamine oxidase B (MAO B). Their nanomolar MAO B inhibition and low micromolar IC50 against cholinesterases make them promising candidates for Alzheimer’s therapy.
- The compound’s 4-(aminomethyl) group can serve as a catalyst in various chemical reactions. For instance, it has been used in the synthesis of 4-amino-3-chlorobenzoic acid and 4-amino-3-methylbenzoic acid.
- 5-(Aminomethyl)-1,3,4-oxadiazol-2-amine dihydrochloride, a related compound, is valuable for drug discovery. Its unique structure and properties make it useful in designing novel pharmaceuticals.
- 4-(Aminomethyl)benzoic acid acts as an unnatural amino acid derivative. Researchers have explored its potential applications in peptide chemistry and protein engineering .
- Researchers have synthesized various derivatives of this compound and screened them against target enzymes (MAOs and cholinesterases). These studies provide insights into the structure–activity relationships and multi-targeting features of 4-aminomethyl-7-benzyloxy-2H-chromen-2-ones .
Multi-Target Inhibition for Alzheimer’s Disease
Catalyst in Organic Synthesis
Versatile Building Block for Drug Discovery
Unnatural Amino Acid Derivative
Structure–Activity Relationship Studies
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(aminomethyl)-N,N,2,5-tetramethylpyrazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N4/c1-6-7(5-9)8(11(2)3)12(4)10-6/h5,9H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULIAIYIPYIRFOD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1CN)N(C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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